Drug Metabolite Standards
  • Paliperidone
    Paliperidone
    • Cat. No.:
    • B000428
    • CAS No.:
    • 144598-75-4
    • Molecular Formula:
    • C23H27FN4O3
    • Molecular Weight:
    • 426.5 g/mol
    Description
    3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one is a member of the class of pyridopyrimidines that is 9-hydroxy-2-methyl-6,7,8,9-tetr...
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  • Mycophenolate Mofetil
    Mycophenolate Mofetil
    • Cat. No.:
    • B037789
    • CAS No.:
    • 115007-34-6
    • Molecular Formula:
    • C23H31NO7
    • Molecular Weight:
    • 433.5 g/mol
    Description
    Mycophenolate mofetil is a carboxylic ester resulting from the formal condensation between the carboxylic acid group of mycophenolic acid and the hydroxy group of 2-(morpholin-4-yl)ethanol. In the liver, it is m...
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  • Oxypurinol
    Oxypurinol
    • Cat. No.:
    • B066459
    • CAS No.:
    • 184764-63-4
    • Molecular Formula:
    • C5H4N4O2
    • Molecular Weight:
    • 152.11 g/mol
    Description
    Alloxanthine is a pyrazolopyrimidine that is 4,5,6,7-tetrahydro-H-pyrazolo[3,4-d]pyrimidine substituted by oxo groups at positions 4 and 6. It has a role as an EC 1.17.3.2 (xanthine oxidase) inhibitor and a drug...
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  • Xanthine
    Xanthine
    • Cat. No.:
    • B584091
    • CAS No.:
    • 1262670-81-4
    • Molecular Formula:
    • C5H4N4O2
    • Molecular Weight:
    • 155.092
    Description
    9H-xanthine is an oxopurine in which the purine ring is substituted by oxo groups at positions 2 and 6 and N-9 is protonated. It has a role as a Saccharomyces cerevisiae metabolite. It is a tautomer of a 7H-xant...
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  • Melamine
    Melamine
    • Cat. No.:
    • B587691
    • CAS No.:
    • 1246816-14-7
    • Molecular Formula:
    • C3H6N6
    • Molecular Weight:
    • 132.079
    Description
    Labeled Melamine.
    Melamine appears as colorless to white monoclinic crystals or prisms or white powder. Sublimes when gently heated. (NTP, 1992)
    Melamine is a trimer of cyanamide, with a 1,3,5-triazine ske...
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  • Ammonium mandelate
    Ammonium mandelate
    • Cat. No.:
    • B1664924
    • CAS No.:
    • 530-31-4
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    Mandelic acid is a 2-hydroxy monocarboxylic acid that is acetic acid in which two of the methyl hydrogens are substituted by phenyl and hydroxyl groups. It has a role as an antibacterial agent and a human xenobi...
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  • Cilostazol
    Cilostazol
    • Cat. No.:
    • B1669032
    • CAS No.:
    • 73963-72-1
    • Molecular Formula:
    • C20H27N5O2
    • Molecular Weight:
    • 369.5 g/mol
    Description
    Cilostazol is a lactam that is 3,4-dihydroquinolin-2(1H)-one in which the hydrogen at position 6 is substituted by a 4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy group. It has a role as a bronchodilator agent, a vaso...
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  • Monobutyl phthalate
    Monobutyl phthalate
    • Cat. No.:
    • B1676714
    • CAS No.:
    • 131-70-4
    • Molecular Formula:
    • C12H14O4
    • Molecular Weight:
    • 222.24 g/mol
    Description
    Monobutylphthalate is a phthalic acid monoester. It is functionally related to a butan-1-ol.
    Monobutyl phthalate has been reported in Oecophylla smaragdina and Glycyrrhiza glabra with data available.
    Monob...
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  • Nifedipine
    Nifedipine
    • Cat. No.:
    • B1678770
    • CAS No.:
    • 21829-25-4
    • Molecular Formula:
    • C17H18N2O6
    • Molecular Weight:
    • 346.3 g/mol
    Description
    Nifedipine can cause developmental toxicity, female reproductive toxicity and male reproductive toxicity according to state or federal government labeling requirements.
    Nifedipine appears as odorless yellow c...
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  • (+-)-Laudanosine
    (+-)-Laudanosine
    • Cat. No.:
    • B1681820
    • CAS No.:
    • 2688-77-9
    • Molecular Formula:
    • C21H27NO4
    • Molecular Weight:
    • 357.4 g/mol
    Description
    1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline is a member of isoquinolines.
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